Cas no 2680833-08-1 (tert-butyl (1r,4r)-1-amino-4-methylcyclohexane-1-carboxylate)

Technical Introduction: tert-Butyl (1r,4r)-1-amino-4-methylcyclohexane-1-carboxylate is a chiral cyclohexane derivative featuring both a protected amine (tert-butoxycarbonyl, Boc) and a carboxylate functional group. Its rigid, stereodefined structure makes it valuable as a building block in asymmetric synthesis, particularly for pharmaceuticals and agrochemicals. The trans-configured 1,4-disubstitution and the presence of a methyl group enhance steric control in reactions, enabling selective transformations. The Boc group offers stability under basic conditions while allowing deprotection under mild acidic conditions, facilitating further derivatization. This compound’s high purity and defined stereochemistry ensure reproducibility in complex synthetic routes, making it a preferred intermediate for researchers requiring precise molecular frameworks.
tert-butyl (1r,4r)-1-amino-4-methylcyclohexane-1-carboxylate structure
2680833-08-1 structure
Product Name:tert-butyl (1r,4r)-1-amino-4-methylcyclohexane-1-carboxylate
CAS No:2680833-08-1
MF:C12H23NO2
MW:213.316523790359
CID:5651112
PubChem ID:60911057
Update Time:2025-10-28

tert-butyl (1r,4r)-1-amino-4-methylcyclohexane-1-carboxylate Chemical and Physical Properties

Names and Identifiers

    • EN300-28273391
    • 1184690-35-4
    • tert-butyl1-amino-4-methylcyclohexane-1-carboxylate
    • tert-butyl 1-amino-4-methylcyclohexane-1-carboxylate
    • 2680833-08-1
    • EN300-319224
    • tert-butyl (1r,4r)-1-amino-4-methylcyclohexane-1-carboxylate
    • Inchi: 1S/C12H23NO2/c1-9-5-7-12(13,8-6-9)10(14)15-11(2,3)4/h9H,5-8,13H2,1-4H3
    • InChI Key: SIMUGCCJPNUKBY-UHFFFAOYSA-N
    • SMILES: O(C(C)(C)C)C(C1(CCC(C)CC1)N)=O

Computed Properties

  • Exact Mass: 213.172878976g/mol
  • Monoisotopic Mass: 213.172878976g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 15
  • Rotatable Bond Count: 3
  • Complexity: 235
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2
  • Topological Polar Surface Area: 52.3Ų

tert-butyl (1r,4r)-1-amino-4-methylcyclohexane-1-carboxylate Pricemore >>

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Additional information on tert-butyl (1r,4r)-1-amino-4-methylcyclohexane-1-carboxylate

tert-butyl (1r,4r)-1-amino-4-methylcyclohexane-1-carboxylate: A Comprehensive Overview

The compound tert-butyl (1r,4r)-1-amino-4-methylcyclohexane-1-carboxylate, also known by its CAS number 2680833-08-1, is a significant molecule in the field of organic chemistry. This compound is characterized by its unique stereochemistry and functional groups, making it a valuable tool in various research and industrial applications. The molecule consists of a cyclohexane ring with specific substituents: an amino group at position 1, a methyl group at position 4, and a tert-butyl ester group attached to the carboxylic acid moiety at position 1. These structural features contribute to its distinct chemical properties and reactivity.

Recent studies have highlighted the importance of (1r,4r)-stereoisomerism in determining the biological activity of this compound. Researchers have found that the specific stereochemistry of this molecule plays a crucial role in its interaction with biological systems. For instance, the (1r,4r) configuration has been shown to exhibit higher bioavailability and potency compared to other stereoisomers. This finding underscores the significance of stereochemistry in drug design and development.

The synthesis of tert-butyl (1r,4r)-1-amino-4-methylcyclohexane-1-carboxylate involves a multi-step process that typically begins with the preparation of the corresponding cyclohexane derivative. The introduction of the amino group and methyl group is followed by esterification with tert-butanol to form the final product. The stereochemical outcome of these reactions is carefully controlled to ensure the desired (1r,4r) configuration. Advanced techniques such as high-performance liquid chromatography (HPLC) and nuclear magnetic resonance (NMR) spectroscopy are employed to confirm the purity and structure of the compound.

In terms of applications, this compound has found utility in several areas. It serves as an intermediate in the synthesis of more complex molecules, particularly in the pharmaceutical industry. For example, it has been used as a building block for developing potential drug candidates targeting various therapeutic areas such as cancer, inflammation, and infectious diseases. Additionally, its unique properties make it a valuable reagent in organic synthesis reactions, including nucleophilic substitutions and additions.

Recent advancements in computational chemistry have enabled researchers to predict the behavior of this compound under different conditions. Molecular modeling studies have provided insights into its electronic structure, reactivity, and potential interactions with biological targets. These computational approaches have significantly accelerated the discovery process by reducing the need for extensive experimental trials.

The stability and reactivity of tert-butyl (1r,4r)-1-amino-4-methylcyclohexane-1-carboxylate are influenced by its functional groups. The tert-butyl ester group enhances the stability of the carboxylic acid moiety under certain reaction conditions, making it less prone to unwanted side reactions. On the other hand, the amino group introduces nucleophilic character to the molecule, enabling it to participate in various nucleophilic reactions.

In conclusion, tert-butyl (1r,4r)-1-amino-4-methylcyclohexane-1-carboxylate is a versatile compound with significant potential in organic synthesis and pharmaceutical research. Its unique stereochemistry and functional groups make it an invaluable tool for scientists working on complex molecular architectures. As research continues to uncover new applications and insights into this compound's properties, its role in advancing chemical science is expected to grow further.

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